Cas no 161490-95-5 ((2,5-Dibromothiophen-3-yl)methanol)
161490-95-5 structure
Product Name:(2,5-Dibromothiophen-3-yl)methanol
CAS No:161490-95-5
MF:C5H4Br2OS
MW:271.9576587677
MDL:MFCD19646919
CID:1090579
PubChem ID:19957409
Update Time:2025-04-20
(2,5-Dibromothiophen-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (2,5-Dibromothiophen-3-yl)methanol
- SY293111
- CS-0380375
- 3-Thiophenemethanol, 2,5-dibromo-
- (2,5-Dibromo-3-thienyl)methanol
- MFCD19646919
- SCHEMBL1569387
- DTXSID80601458
- AKOS013398061
- 161490-95-5
-
- MDL： MFCD19646919
- Inchi： 1S/C5H4Br2OS/c6-4-1-3(2-8)5(7)9-4/h1,8H,2H2
- InChI Key： KQDJBFVMDMVSBS-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(S1)Br)CO
Computed Properties
- Exact Mass: 269.83492
- Monoisotopic Mass: 269.83496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- PSA: 20.23
(2,5-Dibromothiophen-3-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169004817-1g |
(2,5-Dibromothiophen-3-yl)methanol |
161490-95-5 | 95% | 1g |
341.12 USD | 2021-06-01 | |
| Chemenu | CM199536-1g |
(2,5-dibromothiophen-3-yl)methanol |
161490-95-5 | 95% | 1g |
$380 | 2021-08-05 | |
| Chemenu | CM199536-1g |
(2,5-dibromothiophen-3-yl)methanol |
161490-95-5 | 95% | 1g |
$380 | 2023-01-19 | |
| eNovation Chemicals LLC | Y1194430-5g |
(2,5-Dibromo-3-thienyl)methanol |
161490-95-5 | 95% | 5g |
$1430 | 2024-07-29 | |
| eNovation Chemicals LLC | Y1194430-5g |
(2,5-Dibromo-3-thienyl)methanol |
161490-95-5 | 95% | 5g |
$1430 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1194430-5g |
(2,5-Dibromo-3-thienyl)methanol |
161490-95-5 | 95% | 5g |
$1430 | 2025-03-03 |
(2,5-Dibromothiophen-3-yl)methanol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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